Cas no 144969-18-6 (2-Heptanone,4-chloro-3-hydroxy-)

• Product Name: 2-Heptanone,4-chloro-3-hydroxy-
• CAS No: 144969-18-6
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• CID: 101979
• Update Time: 2024-01-24

2-Heptanone,4-chloro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone,4-chloro-3-hydroxy-
• 2-Heptanone, 4-chloro-3-hydroxy-

• Inchi： 1S/C7H13ClO2/c1-3-4-6(8)7(10)5(2)9/h6-7,10H,3-4H2,1-2H3
• InChI Key： MFRLVVRNSVQAPN-UHFFFAOYSA-N
• SMILES： CC(=O)C(O)C(Cl)CCC

Computed Properties

• Exact Mass: 164.06049
• Monoisotopic Mass: 164.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3